Cas no 59082-26-7 (1(2H)-Naphthalenone,3,4-dihydro-2-[(4-methylphenyl)methylene]-, (2E)-)

• Product Name: 1(2H)-Naphthalenone,3,4-dihydro-2-[(4-methylphenyl)methylene]-, (2E)-
• CAS No: 59082-26-7
• MF: C₁₈H₁₆O
• MW: 248.319045066833
• CID: 379064
• PubChem ID: 1234182
• Update Time: 2025-10-29

1(2H)-Naphthalenone,3,4-dihydro-2-[(4-methylphenyl)methylene]-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone,3,4-dihydro-2-[(4-methylphenyl)methylene]-, (2E)-
• (2E)-2-[(4-methylphenyl)methylidene]-3,4-dihydronaphthalen-1-one
• 1(2H)-Naphthalenone, 3,4-dihydro-2-((4-methylphenyl)methylene)-, (E)-
• (2E)-3,4-Dihydro-2-[(4-methylphenyl)methylene]-1(2H)-naphthalenone
• NCGC00324139-01
• (E)-3,4-Dihydro-2-((4-methylphenyl)methylene)-1(2H)-naphthalenone
• AB00709245-03
• (e)-2-(4'-methylbenzylidene)-1-tetralone
• (2E)-2-[(4-Methylphenyl)methylidene]-1,2,3,4-tetrahydronaphthalen-1-one
• AO-476/40652476
• 2-(4-METHYLBENZYLIDENE)-1-TETRALONE
• (2E)-2-(p-tolylmethylene)tetralin-1-one
• 54752-30-6
• DTXSID701163707
• 2-(4-Methylphenylmethylene)-1-tetralone
• 2-(4-Methylbenzylidene)-3,4-dihydronaphthalen-1(2H)-one
• CHEMBL29733
• 2-(4-methylbenzylidene)-1,2,3,4-tetrahydronaphthalen-1-one
• 59082-26-7
• AB00709245-01
• AKOS000478496
• 2-(4-methylbenzylidene)-3,4-dihydro-1(2H)-naphthalenone

• Inchi： 1S/C18H16O/c1-13-6-8-14(9-7-13)12-16-11-10-15-4-2-3-5-17(15)18(16)19/h2-9,12H,10-11H2,1H3/b16-12+
• InChI Key： PVROLXTXTZFNQT-FOWTUZBSSA-N
• SMILES： O=C1C2C=CC=CC=2CC/C/1=C\C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 248.12018
• Monoisotopic Mass: 248.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 4.4

Experimental Properties

• Density: 1.145
• Boiling Point: 413.3°C at 760 mmHg
• Flash Point: 181.9°C
• Refractive Index: 1.645
• PSA: 17.07

Additional information on 1(2H)-Naphthalenone,3,4-dihydro-2-[(4-methylphenyl)methylene]-, (2E)-

Comprehensive Guide to 1(2H)-Naphthalenone,3,4-dihydro-2-[(4-methylphenyl)methylene]-, (2E)- (CAS No. 59082-26-7)

1(2H)-Naphthalenone,3,4-dihydro-2-[(4-methylphenyl)methylene]-, (2E)- (CAS No. 59082-26-7) is a specialized organic compound that has garnered attention in various research and industrial applications. This compound, often referred to as a naphthalenone derivative, is part of a broader class of aromatic ketones known for their unique chemical properties and versatility. In this article, we will explore its molecular structure, synthesis methods, applications, and relevance in modern scientific research.

The molecular formula of 1(2H)-Naphthalenone,3,4-dihydro-2-[(4-methylphenyl)methylene]-, (2E)- is C₁₈H₁₆O, and it features a naphthalene backbone with a dihydro modification and a 4-methylphenylmethylene substituent. The (2E)- configuration indicates the trans arrangement of the double bond, which plays a critical role in its reactivity and stability. Researchers often investigate this compound for its potential in pharmaceutical intermediates, organic synthesis, and material science.

One of the most common questions about CAS No. 59082-26-7 is its synthesis pathway. The compound can be prepared through a Knoevenagel condensation reaction, where a 3,4-dihydro-2H-naphthalen-1-one reacts with 4-methylbenzaldehyde in the presence of a base catalyst. This method is favored for its high yield and relatively mild reaction conditions. Alternative routes may involve Wittig reactions or palladium-catalyzed coupling, depending on the desired purity and scale of production.

The applications of 1(2H)-Naphthalenone,3,4-dihydro-2-[(4-methylphenyl)methylene]-, (2E)- span multiple industries. In pharmaceutical research, it serves as a precursor for the development of bioactive molecules, particularly those targeting anti-inflammatory and antioxidant properties. Its conjugated double bond system makes it a candidate for photodynamic therapy and fluorescence labeling in biomedical imaging. Additionally, its structural features are being explored in organic electronics, where it could contribute to the design of light-emitting diodes (LEDs) and solar cells.

Recent trends in green chemistry have also brought attention to CAS No. 59082-26-7. Scientists are investigating eco-friendly synthesis methods, such as microwave-assisted reactions and solvent-free conditions, to reduce environmental impact. These advancements align with the growing demand for sustainable chemical processes and renewable feedstocks in the industry.

For researchers and suppliers, understanding the market dynamics of 1(2H)-Naphthalenone,3,4-dihydro-2-[(4-methylphenyl)methylene]-, (2E)- is essential. The compound is primarily available through specialty chemical manufacturers, with pricing influenced by factors such as purity grade, batch size, and geographical availability. Its niche applications mean that demand is often driven by academic institutions and R&D laboratories focusing on advanced material science and drug discovery.

In conclusion, 1(2H)-Naphthalenone,3,4-dihydro-2-[(4-methylphenyl)methylene]-, (2E)- (CAS No. 59082-26-7) is a compound of significant scientific and industrial interest. Its unique structure, diverse applications, and alignment with sustainable chemistry trends make it a valuable subject for ongoing research. Whether you are a chemist, material scientist, or procurement specialist, staying informed about this compound can open doors to innovative solutions in your field.